![molecular formula C14H20N2O2 B1396882 Benzyl (5r)-5-methyl-1,4-diazepane-1-carboxylate CAS No. 1001401-60-0](/img/structure/B1396882.png)
Benzyl (5r)-5-methyl-1,4-diazepane-1-carboxylate
Overview
Description
Benzyl (5r)-5-methyl-1,4-diazepane-1-carboxylate, also known as Benzyl 5-methyl-1,4-diazepane-1-carboxylate, is an organic compound with the molecular formula C10H14N2O2. It is a white crystalline solid with a melting point of 93-95°C. Benzyl 5-methyl-1,4-diazepane-1-carboxylate is used as a reagent in organic synthesis, as a ligand in catalysis, and as a pharmaceutical intermediate.
Scientific Research Applications
Synthesis and Chemical Properties :
- A practical synthesis method for (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate, a key intermediate in Rho–kinase inhibitor K-115, has been established. This synthesis involves the construction of the chiral 1,4-diazepane via intramolecular Fukuyama–Mitsunobu cyclization starting from commercially available 2-aminopropan-1-ol (Gomi, Kouketsu, Ohgiya, & Shibuya, 2012).
- Efficient synthesis methods for 1,4-diazepin-5-ones under microwave irradiation have been developed, offering a new access to 1,4-diazepane derivatives (Wlodarczyk, Gilleron, Millet, Houssin, & Hénichart, 2007).
Pharmacological Applications :
- The synthesis of 1,4-diazepanes with various substituents, starting from enantiomerically pure amino acids, indicates the potential for these compounds in drug development, particularly as σ1 receptor ligands (Fanter, Müller, Schepmann, Bracher, & Wünsch, 2017).
- Studies on manganese(III) complexes of bisphenolate ligands, including 1,4-bis(2-hydroxy-benzyl)-1,4-diazepane, have been conducted to understand their role in olefin epoxidation, a reaction important in pharmaceutical synthesis (Sankaralingam & Palaniandavar, 2014).
Molecular Biology and Chemistry :
- 1-Benzyl-1,4-diazepane has been investigated as an efflux pump inhibitor in Escherichia coli, which is significant for understanding bacterial resistance mechanisms and developing new antimicrobial strategies (Casalone et al., 2020).
properties
IUPAC Name |
benzyl (5R)-5-methyl-1,4-diazepane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-12-7-9-16(10-8-15-12)14(17)18-11-13-5-3-2-4-6-13/h2-6,12,15H,7-11H2,1H3/t12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQUGXUOXPVSJFN-GFCCVEGCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CCN1)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCN(CCN1)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl (5r)-5-methyl-1,4-diazepane-1-carboxylate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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